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Compound of Interest

Compound Name: Benzyltrimethylsilane

Cat. No.: B1265640 Get Quote

Essential Safety and Handling Guide for
Benzyltrimethylsilane
For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents are paramount. This guide provides immediate and essential

safety protocols, operational procedures, and disposal plans for Benzyltrimethylsilane,

ensuring a secure laboratory environment.

Immediate Safety and Hazard Information
Benzyltrimethylsilane is a flammable liquid that is harmful if swallowed, inhaled, or in contact

with skin. It is crucial to handle this chemical with appropriate personal protective equipment

(PPE) in a well-ventilated area, away from ignition sources.

Key Hazards:

Flammable Liquid and Vapor (H226): Poses a significant fire risk.[1]

Harmful if Swallowed (H302), in Contact with Skin (H312), or if Inhaled (H332): Can cause

adverse health effects upon exposure.
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A comprehensive PPE strategy is the first line of defense against the hazards associated with

Benzyltrimethylsilane.

PPE Category Recommended Equipment Specification and Use

Eye and Face Protection
Safety Goggles or a Face

Shield

Must be worn at all times to

protect against splashes.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for integrity before use

and replace them immediately

if compromised. Double

gloving can provide extra

protection.

Body Protection
Flame-Retardant Laboratory

Coat

A lab coat made of cotton or

other flame-retardant material

should be worn and fully

buttoned.

Footwear Closed-Toe Shoes
Shoes should fully cover the

feet to protect against spills.

Respiratory Protection Use in a Fume Hood

All handling of

Benzyltrimethylsilane should

be conducted in a certified

chemical fume hood to

minimize inhalation exposure.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational plan minimizes the risk of exposure and accidents.

Preparation:

Ensure a certified chemical fume hood is operational.

Assemble all necessary equipment and reagents.
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Verify that a spill kit and a Class B fire extinguisher are readily accessible.

Don all required PPE as outlined in the table above.

Handling:

Conduct all work with Benzyltrimethylsilane inside the chemical fume hood.

Ground all equipment and containers to prevent the buildup of static electricity.

Avoid contact with strong oxidizing agents, as this can lead to vigorous reactions.

Keep the container tightly closed when not in use.

Post-Handling:

Decontaminate the work area thoroughly.

Remove PPE in the correct order to avoid cross-contamination.

Wash hands and forearms thoroughly with soap and water after removing gloves.

Disposal Plan
Proper disposal of Benzyltrimethylsilane and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste containing Benzyltrimethylsilane, including unused product and

contaminated materials (e.g., gloves, absorbent pads), in a designated, properly labeled,

and sealed hazardous waste container.

Do not mix Benzyltrimethylsilane waste with other waste streams unless compatibility

has been confirmed.

Waste Storage:
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Store the hazardous waste container in a cool, dry, well-ventilated area away from ignition

sources and incompatible materials.

Waste Disposal:

Dispose of the hazardous waste through your institution's designated hazardous waste

management program.

Follow all local, state, and federal regulations for the disposal of flammable and hazardous

chemical waste. As an organosilane, it may be subject to specific disposal regulations for

this class of compounds.[2]

Quantitative Data
The following table summarizes key quantitative data for Benzyltrimethylsilane.

Property Value

Molecular Formula C10H16Si

Molecular Weight 164.32 g/mol [3][4]

CAS Number 770-09-2[3][4]

Appearance Liquid[3]

Boiling Point 191 °C[3]

Flash Point 57 °C[3]

Density 0.863 g/mL[3]
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Caption: Workflow for the safe handling and disposal of Benzyltrimethylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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